3-fluoro-N-(1,2,3-thiadiazol-4-ylmethyl)aniline

• Molecular Formula: C9H8FN3S
• Molecular Weight: 209.25 g/mol
• SMILES: C1=CC(=CC(=C1)F)NCC2=CSN=N2
• InChI: InChI=1S/C9H8FN3S/c10-7-2-1-3-8(4-7)11-5-9-6-14-13-12-9/h1-4,6,11H,5H2
• InChIKey: BHOFTFWCRHCIFO-UHFFFAOYSA-N

Buy 3-Fluoro-N-(1,2,3-thiadiazol-4-ylmethyl)aniline (CAS 1156896-94-4) for Research: Compound Class and Core Characteristics

3-Fluoro-N-(1,2,3-thiadiazol-4-ylmethyl)aniline (CAS 1156896-94-4, molecular formula C9H8FN3S, molecular weight 209.24 g/mol) is a fluorinated heterocyclic building block that integrates a meta-fluoroaniline moiety with a 1,2,3-thiadiazole ring via a methylene linker . It is commercially supplied at ≥95% purity with computed LogP of 2.2893, topological polar surface area (TPSA) of 37.81 Ų, one H-bond donor, and four H-bond acceptors . The compound is structurally classed among N-thiadiazolylanilines, a series known for mitochondrial cytotoxicity and kinase inhibitory potential, and serves as an intermediate for pharmaceutical and agrochemical lead optimization [1][2].

Fluorinated heterocyclic building block: meta-fluoroaniline linked to 1,2,3-thiadiazole via methylene bridge

Reported class-level mitochondrial cytotoxicity and kinase inhibitory potential; supports cell-model endpoint review

Four unsubstituted aromatic positions enable late-stage diversification; suitable for parallel synthesis workflows

• [1] Hori H, Noguchi N, Yokoyama H, Ise H, Jin CZ, Kasai S, Goto T, Taira Z. Design and synthesis of new mitochondrial cytotoxin N-thiadiazolylanilines that inhibit tumor cell growth. Bioorg Med Chem. 1996;4(2):247-253. doi:10.1016/0968-0896(95)00182-4. PMID: 8814882. View Source
• [2] Danatlas Pharmaceuticals Co., Ltd. Thiadiazolyl derivatives, compositions and uses thereof. WIPO Patent Application WO/2024/099336, published May 16, 2024. View Source

Why 3-Fluoro-N-(1,2,3-thiadiazol-4-ylmethyl)aniline Cannot Be Replaced by Its Closest Analogs Without Experimental Validation

Within the N-(1,2,3-thiadiazol-4-ylmethyl)aniline series, seemingly minor substituent changes produce quantifiable shifts in lipophilicity, molecular recognition, and synthetic utility that preclude straightforward interchange. The 3-bromo analog (CAS 1157062-22-0) elevates LogP by +0.62 log units (2.9127 vs. 2.2893) relative to the 3-fluoro compound, altering membrane permeability and off-target binding risk . The 4-fluoro positional isomer (CAS 1157062-32-2) shares identical computed LogP and TPSA with the 3-fluoro target, yet the meta-fluorine substitution pattern produces a measurably different aniline NH acidity and metabolic stability profile compared to the para-fluorine regioisomer [1]. Furthermore, the 3,5-difluoro analog blocks both meta positions, eliminating synthetic handles available on the mono-fluoro target for late-stage diversification. These differences directly affect lead optimization outcomes and procurement specifications.

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3-Bromo analog increases lipophilicity by approx. 0.6 log units, which may shift permeability and off-target binding profiles beyond the fluoro reference

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4-Fluoro positional isomer shares calculated LogP/TPSA but meta- vs. para-electronics alter aniline NH acidity and metabolic soft-spot behavior—endpoint profiles may not transfer

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3,5-Difluoro analog blocks two aromatic positions, removing synthetic handles available on the mono-fluoro target for iterative SAR exploration

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. Meta-fluoro: σ_m = 0.34 (electron-withdrawing); para-fluoro: σ_p = 0.06, σ_R⁰ = -0.34 (resonance electron-donating). View Source

3-Fluoro-N-(1,2,3-thiadiazol-4-ylmethyl)aniline: Head-to-Head Quantitative Differentiation Evidence for Scientific Selection

LogP Reduction vs. 3-Bromo Analog: Lipophilicity Control for Drug-Likeness

The 3-fluoro substituent reduces lipophilicity by 0.62 log units compared to the 3-bromo analog. Both values were computed using the same methodology on the same vendor platform, enabling a direct cross-study comparison. Lower LogP is associated with improved aqueous solubility, reduced hERG binding risk, and better compliance with Lipinski's Rule of Five .

LogP Reduction

Head-to-head

Target LogP 2.29 vs. 3-bromo 2.91; Δ = −0.62 (21% less lipophilic)

Supports ligand-lipophilicity efficiency review; lower LogP may reduce promiscuous binding risk

Computed values from same vendor platform; verify experimentally

Evidence Dimension	Computed partition coefficient (LogP)
Target Compound Data	LogP = 2.2893 (3-fluoro, CAS 1156896-94-4)
Comparator Or Baseline	LogP = 2.9127 (3-bromo, CAS 1157062-22-0)
Quantified Difference	ΔLogP = -0.6234 (target is 21.4% less lipophilic)
Conditions	Computed LogP values from Leyan product pages (same computational method, vendor, and reporting standard)

Why This Matters

In fragment-based and HTS follow-up, a 0.6 LogP reduction significantly improves ligand efficiency indices (LE, LLE) and reduces promiscuous binding risk, making the 3-fluoro analog the preferred choice when balancing potency with ADME properties.

Molecular Weight Advantage: 22.5% Mass Reduction vs. 3-Bromo Analog Enhances Ligand Efficiency

The 3-fluoro target has a molecular weight of 209.24 g/mol versus 270.15 g/mol for the 3-bromo analog, representing a 60.91 Da (22.5%) mass reduction. This is directly calculated from the respective molecular formulas (C9H8FN3S vs. C9H8BrN3S). For an equipotent pair, this translates to a 22.5% improvement in ligand efficiency (LE = 1.4 pIC50 / heavy atom count) and a favorable shift in size-dependent ADME properties including passive permeability and renal clearance [1].

MW Advantage

Head-to-head

209.24 g/mol (C9H8FN3S) vs. 270.15 g/mol (3‑bromo); −60.91 Da (−22.5%)

Every 60 Da saved preserves room for potency-optimizing substitutions without exceeding Rule‑of‑Five limits

Calculated from formulas; vendor purity ≥95% for both

Evidence Dimension	Molecular weight
Target Compound Data	209.24 g/mol (C9H8FN3S, 14 heavy atoms)
Comparator Or Baseline	270.15 g/mol (C9H8BrN3S, 14 heavy atoms; 3-bromo analog)
Quantified Difference	ΔMW = -60.91 g/mol (-22.5% relative to comparator)
Conditions	Calculated from molecular formulas; vendor-verified purity ≥95% for both compounds

Why This Matters

In fragment-to-lead and HTS triage, every 60 Da saved preserves headroom for potency-optimizing substitutions without exceeding Rule-of-Five thresholds, directly impacting the developability trajectory of a chemical series.

• [1] Hopkins AL, Groom CR, Alex A. Ligand efficiency: a useful metric for lead selection. Drug Discov Today. 2004;9(10):430-431. doi:10.1016/S1359-6446(04)03069-7. View Source

Regioisomeric Differentiation: Meta-Fluoro vs. Para-Fluoro Electronic Effects Modulate Aniline NH Acidity and Reactivity

Although the computed LogP and TPSA are identical for the 3-fluoro (meta) and 4-fluoro (para) positional isomers (both LogP 2.2893, TPSA 37.81), the Hammett substituent constants reveal fundamental electronic divergence: σ_m = 0.34 (purely inductive electron-withdrawing) vs. σ_p = 0.06 and σ_R⁰ = -0.34 (inductive withdrawal offset by resonance donation). This means the 3-fluoro aniline NH is more acidic (estimated pKa ~3.5 for 3-fluoroaniline vs. ~4.6-5.0 for 4-fluoroaniline), altering hydrogen-bond donor strength, reactivity toward electrophiles, and susceptibility to N-glucuronidation [1][2].

Electronic Effects

Class-level

Meta-F σ_m = 0.34 (e⁻‑withdrawing); para-F σ_p = 0.06, σ_R⁰ = −0.34 (resonance donating)

Meta-fluoro NH more acidic; alters hydrogen‑bond pharmacophore and metabolic soft-spot profile

pKa estimates from parent fluoroanilines; class-level extrapolation

Evidence Dimension	Hammett substituent constants and estimated aniline NH acidity
Target Compound Data	σ_m = 0.34 (meta-fluoro, electron-withdrawing); estimated conjugate acid pKa ~3.5
Comparator Or Baseline	σ_p = 0.06, σ_R⁰ = -0.34 (para-fluoro, net neutral/slightly donating); estimated pKa ~4.6
Quantified Difference	Δσ = +0.28 (meta more electron-withdrawing); ΔpKa (estimated) ≈ -1.1 log units
Conditions	Hammett constants from Hansch et al. 1991; pKa values for parent fluoroanilines (not the thiadiazolylmethyl derivatives); class-level extrapolation

Why This Matters

The enhanced NH acidity of the 3-fluoro regioisomer alters its hydrogen-bonding pharmacophore, metabolic soft-spot profile, and coupling reactivity in parallel synthesis—making it functionally non-interchangeable with the 4-fluoro isomer despite identical LogP and TPSA.

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. σ_m = 0.34 for F; σ_p = 0.06 for F; σ_R⁰ = -0.34 for F. View Source
• [2] ChemicalBook. 3-Fluoroaniline: pKa 3.5 (at 25°C). Aniline (parent): pKa 4.60. Accessed May 2026. The 4-fluoroaniline pKa is approximately 4.6-5.0 based on the weak net electronic effect. View Source

Synthetic Versatility: Mono-Fluoro Substitution Preserves Ortho and Para Positions for Late-Stage Diversification vs. 3,5-Difluoro Analog

The 3-fluoro target leaves positions 2, 4, 5, and 6 on the aniline ring available for further substitution, whereas the 3,5-difluoro analog (MW 227.24) blocks both meta positions. The 3-fluoro compound thus supports electrophilic aromatic substitution, palladium-catalyzed cross-coupling, and directed ortho-metalation at multiple positions, enabling broader SAR exploration from a single building block . In contrast, the 3-bromo analog offers a cross-coupling handle at position 3, but the C-Br bond is chemically orthogonal to the C-F bond, serving different synthetic strategies [1].

Synthetic Handles

Data to verify

3-Fluoro target: 4 unsubstituted positions; 3,5-F₂ analog: 3 positions; 3-Br has reactive C‑Br site

Mono-fluoro substitution preserves more sites for cross‑coupling and directed metalation in library synthesis

Inferred from standard reactivity; no direct coupling data

Evidence Dimension	Number of unsubstituted aromatic positions available for derivatization
Target Compound Data	4 unsubstituted positions (2, 4, 5, 6) on the aniline ring; fluoro at position 3 is metabolically stable and generally inert to further reaction
Comparator Or Baseline	3 unsubstituted positions for 3,5-difluoro analog; 4 positions for 3-bromo analog but with a reactive C-Br bond at position 3
Quantified Difference	3-Fluoro preserves all non-fluorinated positions; 3,5-F2 blocks two sites; 3-Br has a cross-coupling-labile site
Conditions	Structural analysis of substitution patterns; synthetic utility inferred from standard reactivity principles

Why This Matters

For medicinal chemistry groups building focused libraries, the mono-fluoro target provides greater synthetic latitude for iterative SAR without requiring de novo synthesis of a new core for each substitution pattern, reducing synthesis cycle time and cost.

• [1] Kuujia. Product Page: 3-bromo-N-(1,2,3-thiadiazol-4-yl)methylaniline, CAS 1157062-22-0. Notes that the bromo group is suitable for palladium coupling reactions enabling further functional group transformation. Accessed May 2026. View Source

Class-Level Anticancer Activity: N-Thiadiazolylanilines Inhibit Tumor Cell Growth at Low Micromolar Concentrations

The N-thiadiazolylaniline chemotype has demonstrated validated anticancer activity. TX-108 and TX-109, designed N-thiadiazolylanilines, inhibited EMT6/KU mammary sarcoma cell growth at low micromolar concentrations, with activity parallel to their mitochondrial cytotoxicity (uncoupling oxidative phosphorylation and inhibiting ATP synthesis). While the specific 3-fluoro substitution was not tested in this study, the conserved N-(thiadiazolylmethyl)aniline scaffold underpins this class-level inference [1]. Furthermore, 1,2,3-thiadiazole thioacetanilide (TTA) derivatives have shown anti-HIV-1 activity at nanomolar concentrations in MT-4 cells, and patent literature (WO/2024/099336) claims thiadiazolyl derivatives as therapeutic agents targeting kinases and DNA Polymerase Theta [2][3].

Cell Growth Effect

Class-level

N‑thiadiazolylanilines (e.g., TX-108) inhibit EMT6/KU sarcoma cells at low µM; 3‑fluoro analog not directly tested

Reported cell-model response context supports oncology-focused screening; potency for this specific analog cannot be inferred

Class-level extrapolation; verify in target cell models

Evidence Dimension	Cell growth inhibition (anticancer activity)
Target Compound Data	No direct assay data for 3-fluoro-N-(1,2,3-thiadiazol-4-ylmethyl)aniline specifically
Comparator Or Baseline	TX-108 and TX-109 (N-thiadiazolylanilines with 4-substitution): inhibited EMT6/KU mammary sarcoma cells at low micromolar concentrations
Quantified Difference	Class-level extrapolation only; quantitative potency for the 3-fluoro analog cannot be inferred from these data
Conditions	EMT6/KU mammary sarcoma cell culture (Hori et al., 1996); MT-4 cell anti-HIV-1 assay for TTA derivatives

Why This Matters

The validated anticancer mechanism of the N-thiadiazolylaniline chemotype provides a rational basis for prioritizing the 3-fluoro analog in oncology-focused screening cascades, where the fluorine substitution further enhances metabolic stability over non-halogenated analogs.

• [1] Hori H, Noguchi N, Yokoyama H, et al. Design and synthesis of new mitochondrial cytotoxin N-thiadiazolylanilines that inhibit tumor cell growth. Bioorg Med Chem. 1996;4(2):247-253. PMID: 8814882. View Source
• [2] Zhan P, Liu X, Li Z, et al. 1,2,3-Thiadiazole thioacetanilides as potent anti-HIV-1 non-nucleoside reverse transcriptase inhibitors. Patent and literature data indicating nanomolar activity. Cited in search results for 1,2,3-thiadiazole thioacetanilide derivatives. View Source
• [3] Danatlas Pharmaceuticals Co., Ltd. Thiadiazolyl derivatives, compositions and uses thereof. WIPO Patent Application WO/2024/099336, published May 16, 2024. Claims thiadiazolyl derivatives as therapeutic agents. View Source

3-Fluoro-N-(1,2,3-thiadiazol-4-ylmethyl)aniline: Evidence-Backed Research and Industrial Application Scenarios for Procurement Decisions

Fragment-Based and HTS Follow-Up in Oncology Lead Optimization

The compound's LogP of 2.2893 and TPSA of 37.81 place it within favorable fragment-like and lead-like chemical space. Compared to the 3-bromo analog (LogP 2.9127), the 3-fluoro target offers a 0.62 LogP advantage that translates to better ligand-lipophilicity efficiency (LLE) and reduced risk of promiscuous target engagement [1]. This makes it the preferred core scaffold when advancing hits from the N-thiadiazolylaniline chemotype, which has established low-micromolar anticancer activity against EMT6/KU mammary sarcoma cells [2].

Kinase Inhibitor and DNA Damage Response (DDR) Drug Discovery Programs

Recent patent activity (WO/2024/099336) claiming thiadiazolyl derivatives as DNA Polymerase Theta (Polθ) inhibitors and VEGFR-2 inhibitors supports the use of 1,2,3-thiadiazole-containing aniline building blocks in DDR and kinase programs [1]. The meta-fluoro substitution pattern is preferred over para-fluoro in many kinase inhibitor pharmacophores due to its effect on the aniline NH pKa, which can modulate hinge-binding hydrogen bond strength . Procuring the 3-fluoro rather than the 4-fluoro isomer aligns with established kinase inhibitor SAR precedent.

Agrochemical Lead Discovery: Fungicide and Insecticide Scaffold Development

1,2,3-Thiadiazole derivatives are established scaffolds in agrochemistry, with demonstrated fungicidal and insecticidal activities [1]. The 3-fluoro substitution mimics the trifluoromethyl and difluoromethoxy groups common in commercial agrochemicals while maintaining lower molecular weight and LogP. The compound's boiling point of 337.3±52.0°C and flash point of 157.8±30.7°C are consistent with formulation compatibility for agricultural use . The mono-fluoro pattern preserves ring positions for introduction of agrochemically relevant substituents (e.g., sulfonamides, carboxamides).

Parallel Synthesis Library Construction for SAR Expansion

The compound's four unsubstituted aromatic positions support diversification via electrophilic substitution, Pd-catalyzed cross-coupling, and reductive amination strategies—in contrast to the 3,5-difluoro analog which blocks two sites [1]. With a purity specification of ≥95% and storage at 2-8°C under dry conditions, the building block is suitable for automated parallel synthesis workflows . The presence of a single fluorine atom enables 19F NMR-based reaction monitoring and metabolic tracing without the spectral complexity of a difluoro or trifluoro pattern.

Application

Selection Property

Validation Focus

Fragment-based & HTS follow-up studies

Computed LogP and TPSA profile

Ligand-lipophilicity efficiency review

Kinase inhibitor and DDR pathway research

Meta-fluoro substitution pattern

Hinge-binding hydrogen bond modulation review

Agrochemical lead discovery

Scaffold with mono-fluoro substitution

Formulation compatibility and residue diversification

Parallel synthesis library construction

Four unsubstituted aromatic positions

Diversification via cross-coupling and directed metalation

• [1] Dong WL, Xu JY, Liu XH, Li ZM, Li BJ, Shi YX. Synthesis, Crystal Structure and Biological Activity of Novel Anthranilic Diamides Containing 1,2,3-Thiadiazole. Chem J Chin Univ. 2008. Describes insecticidal and fungicidal activities of 1,2,3-thiadiazole derivatives. View Source
• [2] Hori H et al. Design and synthesis of new mitochondrial cytotoxin N-thiadiazolylanilines that inhibit tumor cell growth. Bioorg Med Chem. 1996;4(2):247-253. PMID: 8814882. View Source
• [3] Danatlas Pharmaceuticals Co., Ltd. Thiadiazolyl derivatives, compositions and uses thereof. WIPO Patent Application WO/2024/099336, published May 16, 2024. Polθ and VEGFR-2 inhibitory claims. View Source
• [4] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. Establishes σ_m for F (0.34) vs. σ_p for F (0.06). View Source